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Compound of Interest

Compound Name: Allylpalladium(ll) chloride dimer

Cat. No.: B078185

Allylpalladium(ll) Chloride Dimer: A Technical
Guide

Introduction

Allylpalladium(ll) chloride dimer, with the chemical formula [(n3-CsHs)PdCl]z, is a
cornerstone organometallic compound and a vital catalyst in the field of organic synthesis.[1]
This air-stable, yellow crystalline solid is one of the most frequently utilized transition metal allyl
complexes, prized for its role as a precatalyst in a myriad of chemical transformations, including
cross-coupling reactions, nucleophilic additions, and C-H functionalization.[1][2][3] Its dimeric
structure, featuring two palladium atoms bridged by chloride ligands, is a key feature that
dictates its reactivity. This guide provides an in-depth overview of its physical and chemical
properties, experimental protocols for its synthesis, and illustrates its fundamental chemical
behavior.

Physical and Spectroscopic Properties

The dimer is a pale yellow to yellow-green crystalline powder.[1][2][4] It is insoluble in water but
shows solubility in organic solvents such as chloroform, benzene, acetone, and methanol.[1]
The compound's stability allows for short-term storage at room temperature, though long-term
storage at 2-8°C is recommended to prevent degradation.[4][5]

Table 1: Physical Properties of Allylpalladium(ll) Chloride Dimer
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Property Value References
Molecular Formula CeH10Cl2Pd2 [1114]

Molar Mass 365.85 g/mol [1]
Appearance Pale yellow, crystalline solid [1]

Melting Point 120-156 °C (decomposes) [11[4115]

Solubility in Water

Insoluble

[1]

Solubility (Other)

Chloroform, benzene, acetone,

methanol

[1]

Storage Temperature

2-8°C (long-term)

[5]

Table 2: Spectroscopic Data for Allylpalladium(ll) Chloride Dimer

Technique Data References
. 0 1.38 (s, 3H), 8 2.32 (d, 2H),

1H NMR (in CeDs) 53.41 (d. 2H) [6]

Crystal Structure Monoclinic [1]

Space Group P21/n [1]

Chemical Properties and Reactivity

Allylpalladium(ll) chloride dimer is a versatile precatalyst that participates in a wide array of
organic reactions.[1] Its utility stems from the reactivity of the rt-allyl ligand and the palladium
center.

Dimer-Monomer Equilibrium

A crucial aspect of its chemistry is the cleavage of the chloride bridges by Lewis bases (L) to
form a monomeric adduct, (n3-CsHs)PdCI(L). This monomer is often the catalytically active
species. The dissociation energy for the dimer to break into two (n3-CsHs)PdClI monomers has
been determined to be 28 kJ/mol.[1]
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Caption: Dimer-monomer equilibrium of allylpalladium(ll) chloride.
Key Reactions
The compound is a staple in palladium-catalyzed reactions:

o Heck Reaction: Catalyzes the carbon-carbon bond formation between an alkene and an aryl
or vinyl halide.[7]

o Cross-Coupling Reactions: It is a precatalyst for Suzuki-Miyaura and Buchwald-Hartwig
coupling reactions.[7]

« Allylic Alkylation: The Tsuji-Trost reaction, a fundamental transformation involving the
nucleophilic attack on the allyl group, often employs this dimer as a starting material.

e C-H Functionalization: Used to prepare arylthiophene derivatives through cross-coupling with
aryl halides.[3]

o Synthesis of Catalysts: It serves as a precursor for creating other important catalysts, such
as N-heterocyclic carbene (NHC)-palladium complexes and cationic palladium catalysts.[2]

[7]

The catalytic cycle typically involves the oxidative addition of a substrate to the palladium
center, followed by migratory insertion and reductive elimination to yield the product and
regenerate the catalyst.[7]

Experimental Protocols

Synthesis of Allylpalladium(ll) Chloride Dimer
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A common and reliable method for synthesizing the dimer involves the reaction of palladium(ll)
chloride with allyl chloride in a methanol-water solution, facilitated by carbon monoxide.[1][2]

Materials:

Palladium(ll) chloride (PdCI2)
e Sodium chloride (NaCl)
 Allyl chloride

e Methanol (MeOH)

¢ Deionized water (H20)

e Carbon monoxide (CO) gas
e Chloroform

e Hexane

e Magnesium sulfate (MgSOa)
Procedure:

o Preparation of Sodium Tetrachloropalladate(ll): In a round-bottomed flask equipped with a
stir bar, dissolve palladium(ll) chloride and sodium chloride in a mixture of methanol and
water. Stir the mixture until a clear, reddish-brown solution of Na2PdCla is formed.[6]

o Reaction: Add an excess of allyl chloride to the solution. Purge the solution by bubbling
carbon monoxide gas through it.

» Precipitation: Continue stirring for approximately one hour. The solution's color will change
from reddish-brown to yellow, and a flocculent yellow solid will precipitate.[6]

o Extraction: Pour the resulting suspension into a larger volume of water. Extract the product
into chloroform.
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+ Washing and Drying: Wash the combined organic extracts with water and then dry the
chloroform layer over anhydrous magnesium sulfate.[6]

¢ Purification: Remove the solvent under reduced pressure (in vacuo) to yield the crude yellow
solid. Recrystallize the product from a chloroform/hexane layered system to obtain the pure,
yellow, crystalline dimer.[6]

Dissolve PdCl2 & NaCl
in MeOH/H20

Add Allyl Chloride &
Bubble CO Gas

Stir for 1h to Precipitate
Yellow Solid

Pour into H20 &
Extract with Chloroform

Wash with H20 &
Dry over MgSOa

Remove Solvent &
Recrystallize from
Chloroform/Hexane

Pure Allylpalladium(ll)
Chloride Dimer

Click to download full resolution via product page
Caption: Workflow for the synthesis of allylpalladium(ll) chloride dimer.

Conclusion
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Allylpalladium(ll) chloride dimer is an indispensable tool for synthetic chemists. Its well-
defined physical properties, predictable reactivity, and role as a gateway to catalytically active
monomeric palladium species make it fundamental to the construction of complex organic
molecules. The straightforward synthesis and air-stable nature further enhance its appeal for
both academic research and industrial applications, including the development of
pharmaceuticals and advanced materials.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b078185?utm_src=pdf-body
https://www.usbio.net/biochemicals/261441/Allylpalladium/data-sheet
https://www.benchchem.com/product/b078185?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Allylpalladium_chloride_dimer
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156701.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/683396
https://www.usbio.net/biochemicals/261441/Allylpalladium/data-sheet
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4156701.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4156701.aspx
https://cssp.chemspider.com/50
https://www.smolecule.com/products/s661819
https://www.benchchem.com/product/b078185#physical-and-chemical-properties-of-allylpalladium-ii-chloride-dimer
https://www.benchchem.com/product/b078185#physical-and-chemical-properties-of-allylpalladium-ii-chloride-dimer
https://www.benchchem.com/product/b078185#physical-and-chemical-properties-of-allylpalladium-ii-chloride-dimer
https://www.benchchem.com/product/b078185#physical-and-chemical-properties-of-allylpalladium-ii-chloride-dimer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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